Cas no 1454256-90-6 (N-benzyl-2-chloro-5,6,7,8-tetrahydroquinazolin-4-amine)

• Product Name: N-benzyl-2-chloro-5,6,7,8-tetrahydroquinazolin-4-amine
• CAS No: 1454256-90-6
• MF: C₁₅H₁₆ClN₃
• MW: 273.760642051697
• MDL: MFCD30721682
• CID: 4600668
• Update Time: 2025-10-30

N-benzyl-2-chloro-5,6,7,8-tetrahydroquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-chloro-5,6,7,8-tetrahydroquinazolin-4-amine
• W18087

• MDL： MFCD30721682
• Inchi： 1S/C15H16ClN3/c16-15-18-13-9-5-4-8-12(13)14(19-15)17-10-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10H2,(H,17,18,19)
• InChI Key： ZKGXJLHTIYLMIJ-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C(CCCC2)=N1)NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 4.2
• Topological Polar Surface Area: 37.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-benzyl-2-chloro-5,6,7,8-tetrahydroquinazolin-4-amine

N-benzyl-2-chloro-5,6,7,8-tetrahydroquinazolin-4-amine: A Comprehensive Overview

N-benzyl-2-chloro-5,6,7,8-tetrahydroquinazolin-4-amine, identified by the CAS registry number 1454256-90-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of quinazoline derivatives, which have been extensively studied for their diverse biological activities and synthetic versatility. The structure of this compound features a quinazoline ring system with a benzyl group attached to the nitrogen atom at position 4 and a chlorine substituent at position 2. The presence of these functional groups contributes to its unique chemical properties and reactivity.

The synthesis of N-benzyl-2-chloro-5,6,7,8-tetrahydroquinazolin-4-amine typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, researchers have employed catalytic asymmetric synthesis techniques to achieve high enantioselectivity in the formation of quinazoline derivatives. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Quinazoline derivatives are known for their antitumor and anti-inflammatory properties. Recent studies have demonstrated that N-benzyl-2-chloro substituted quinazolines exhibit potent inhibitory effects on specific kinase enzymes associated with cancer progression. This makes them valuable candidates for designing targeted therapies against various malignancies.

In addition to its pharmacological applications, 5,6,7,8-tetrahydroquinazolin derivatives have also found utility in materials science. Their unique electronic properties make them suitable for use in organic semiconductors and optoelectronic devices. Researchers have explored the integration of these compounds into thin-film transistor (TFT) structures to enhance device performance. The substitution pattern on the quinazoline ring plays a critical role in determining their electronic characteristics, with chlorinated derivatives often exhibiting improved charge transport properties.

The study of CAS No. 1454256-90 compounds has also contributed to our understanding of stereochemical effects in organic chemistry. The tetrahydroquinazolin moiety introduces a rigid bicyclic structure that can influence the conformational flexibility of the molecule. This aspect is particularly important in medicinal chemistry, where molecular rigidity often correlates with enhanced binding affinity to biological targets.

Recent research has focused on optimizing the synthesis and characterization of N-benzyl substituted quinazolines to better understand their structure-property relationships. Advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate their molecular geometry and dynamic behavior. These insights are crucial for guiding further modifications aimed at improving their bioavailability and efficacy.

In conclusion, N-benzyl-2-chloro-5,6,7,8-tetrahydroquinazolin-amine represents a versatile platform for exploring new chemical entities with diverse functional applications. Its unique combination of structural features makes it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern chemistry and medicine.